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Compound of Interest

Compound Name: CHROMIC SULFATE

Cat. No.: B167760

Introduction: The Role of Basic Chromium Sulfate Iin
Pigment Synthesis

Basic chromium sulfate, with the general formula Cr(OH)SOa4, is a versatile inorganic
compound widely recognized for its primary application in the leather tanning industry.[1]
However, its utility extends into the realm of pigment manufacturing, where it serves as a
crucial precursor for the synthesis of high-performance, durable green pigments.[2][3] The most
prominent pigment derived from this compound is chromium oxide green (Cr20s), prized for its
exceptional stability, opacity, and resistance to heat, light, and chemical degradation.[4][5]

These application notes provide a comprehensive guide for researchers and scientists on the
utilization of basic chromium sulfate for the laboratory-scale synthesis of chromium-based
pigments. The protocols herein are designed to be self-validating, with an emphasis on the
causal relationships between procedural steps and the final pigment characteristics. All
procedures must be conducted in accordance with strict laboratory safety protocols due to the
hazardous nature of the chemicals involved.

Chemical and Physical Properties of Basic
Chromium Sulfate
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A thorough understanding of the starting material is paramount for successful pigment
synthesis. Basic chromium sulfate is typically a green, water-soluble powder.[6] Its key
properties are summarized in the table below.

Property Typical Value/Description Source(s)
Chemical Formula Cr(OH)SO4 [2]
Appearance Bright green powder [6]
Solubility Soluble in water [7]
Chromium (111) Oxide Content

(a5 Cr205) 24-26% [7]

Basicity 32-34% [3]

pH (of a 6% solution) 2.8-3.2 [3]

Synthesis of Chromium Oxide Green (Cr203)
Pigment

The conversion of basic chromium sulfate to chromium oxide green typically involves two key
stages: the precipitation of a chromium hydroxide intermediate, followed by the calcination
(high-temperature heating) of this intermediate to yield the final, stable oxide pigment.

Protocol 1: Precipitation of Chromium (lll) Hydroxide

This protocol details the precipitation of chromium (lll) hydroxide from an aqueous solution of
basic chromium sulfate. The underlying principle is the alteration of pH to decrease the
solubility of the chromium (I11) ions, leading to their precipitation as a hydroxide.

Materials and Reagents:
¢ Basic Chromium Sulfate (Cr(OH)SOa4)
e Sodium Hydroxide (NaOH) or Ammonium Hydroxide (NH4OH), 10% solution

e Deionized Water
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Beakers

Stirring Rod/Magnetic Stirrer

pH Meter

Filtration apparatus (e.g., Buchner funnel and flask)

Filter paper

Procedure:

Solution Preparation: Prepare a solution of basic chromium sulfate by dissolving a known
quantity in deionized water. A typical starting concentration is 5-10% w/v.

Precipitation: While continuously stirring the basic chromium sulfate solution, slowly add the
10% sodium hydroxide or ammonium hydroxide solution dropwise.[8]

pH Monitoring: Monitor the pH of the solution closely using a calibrated pH meter. Continue
adding the basic solution until a pH of 7.5-8.5 is achieved. This is the optimal pH range for
the precipitation of chromium (II) hydroxide.[9][10] A green precipitate of chromium (lII)
hydroxide will form.[11]

Aging the Precipitate: Allow the mixture to stir for an additional 30-60 minutes to ensure
complete precipitation and to allow the particles to agglomerate, which will aid in filtration.

Filtration: Separate the chromium (II) hydroxide precipitate from the solution via vacuum
filtration using a Buchner funnel and appropriate filter paper.

Washing: Wash the precipitate cake with deionized water multiple times to remove soluble
impurities, such as sodium sulfate. Continue washing until the conductivity of the filtrate is
close to that of deionized water.

Drying: Carefully remove the filter cake and dry it in an oven at 100-110°C until a constant
weight is achieved. The result is a dried, amorphous chromium (lII) hydroxide powder.

Diagram 1: Experimental Workflow for Chromium Hydroxide Precipitation
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Precipitation Stage

Dissolve Basic Chromium Sulfate in Deionized Water

'

Slowly Add NaOH or NH40OH Solution

'

Monitor and Adjust pH to 7.5-8.5

'

Age the Precipitate (Stir for 30-60 min)

Separation anld Purification

Vacuum Filter the Precipitate

'

Wash with Deionized Water

'

Dry in Oven at 100-110°C

+ NaOH or NH4OH Calcination
Basic Chromium Sulfate\ (pH 7.5-8.5) Chromium (l1I) Hydroxide 900-1200°C Chromium Oxide Green
Cr(OH)S0a (aq) J Cr(OH)s (s) Cr20s (s)

Click to download full resolution via product page

Caption: Chemical pathway from basic chromium sulfate to chromium oxide green.

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b167760?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Quality Control and Characterization of the
Synthesized Pigment

To ensure the production of a high-quality pigment, several analytical techniques can be
employed to characterize the final product. These methods provide a self-validating system for
the described protocols.

Characterization

eI Purpose Expected Outcome
The XRD pattern should match
the standard pattern for
To determine the crystalline eskolaite (the mineral form of
X-Ray Diffraction (XRD) phase and purity of the Cr203), confirming the
pigment. successful conversion to the

desired crystalline structure.
[12][13]

SEM images will reveal the

) ] To analyze the morphology shape and size distribution of
Scanning Electron Microscopy ] ) ) ] ]
(SEM) and patrticle size of the the pigment particles, which

pigment. are crucial for its performance

in a coating or paint. [6]

The UV-Vis spectrum will show

) characteristic absorbance
o To assess the color properties
UV-Visible Spectroscopy ) peaks that correspond to the
of the pigment. _
green color of the chromium

oxide. [6]

o This provides precise color
To quantitatively measure the )
] ] ] data for quality control and
Colorimetry color of the pigment using the )
batch-to-batch consistency.

CIE Lab* color space system.
[14]

Relevant ASTM standards for the analysis of chrome oxide green pigments include ASTM
D126 and ASTM D263. [15][16][17][18]
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Application in Paint Formulation

The synthesized chromium oxide green pigment can be incorporated into various paint and
coating systems. [4][19]Its excellent opacity, lightfastness, and chemical resistance make it
suitable for both artistic and industrial applications. [20][21] A basic formulation would involve
dispersing the pigment in a binder (e.g., acrylic or oil-based) with the aid of a solvent and
appropriate additives to control viscosity and other properties. The pigment's particle size and
surface characteristics, which are influenced by the synthesis conditions, will affect its
dispersibility and the final appearance of the paint.

Safety and Handling

Working with chromium compounds necessitates strict adherence to safety protocols.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat. [1][22][23]When handling the dry powder, a particulate filter
respirator is recommended to prevent inhalation. [2]* Ventilation: All procedures should be
carried out in a well-ventilated area or a fume hood to minimize exposure to dust and fumes.
[1]* Handling: Avoid contact with skin and eyes. [24]Do not eat, drink, or smoke in the work
area. [23]* Spills: In case of a spill, carefully sweep or vacuum the material into a sealed
container for disposal. [22]* Waste Disposal: Dispose of all chromium-containing waste in
accordance with local, state, and federal regulations. Do not release into the environment. [2]
It is crucial to distinguish between trivalent chromium (Cr3*), as found in basic chromium
sulfate and chromium oxide green, and the more toxic hexavalent chromium (Cré*). The
protocols described here are designed to maintain chromium in its trivalent state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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